Cas no 1359459-22-5 (N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide)

N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide structure

1359459-22-5 structure

Product Name:N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide

CAS No:1359459-22-5

MF:C₂₃H₁₉F₂N₃O₂S

MW:439.477670907974

CID:5312441

PubChem ID:53060638

Update Time:2023-11-21

N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide Chemical and Physical Properties

Names and Identifiers

- F6617-6106
- N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide
- 1359459-22-5
- N-(3,4-Difluorophenyl)-2,3-dihydro-7,8-dimethyl-2-oxo-4-(2-thienyl)-1H-1,5-benzodiazepine-1-acetamide
- Inchi： 1S/C23H19F2N3O2S/c1-13-8-18-20(9-14(13)2)28(23(30)11-19(27-18)21-4-3-7-31-21)12-22(29)26-15-5-6-16(24)17(25)10-15/h3-10H,11-12H2,1-2H3,(H,26,29)
- InChI Key： JFXRSAJGVCJKFV-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=C(F)C(F)=C2)=O)C2=CC(C)=C(C)C=C2N=C(C2SC=CC=2)CC1=O

Computed Properties

Exact Mass: 439.11660436g/mol
Monoisotopic Mass: 439.11660436g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 721
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 90Å²

Experimental Properties

Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 722.0±60.0 °C(Predicted)
pka: 11.82±0.70(Predicted)

N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6617-6106-2μmol	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	2μmol	$57.0	2023-09-07
Life Chemicals	F6617-6106-5μmol	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	5μmol	$63.0	2023-09-07
Life Chemicals	F6617-6106-10μmol	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	10μmol	$69.0	2023-09-07
Life Chemicals	F6617-6106-20μmol	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	20μmol	$79.0	2023-09-07
Life Chemicals	F6617-6106-1mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	1mg	$54.0	2023-09-07
Life Chemicals	F6617-6106-2mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	2mg	$59.0	2023-09-07
Life Chemicals	F6617-6106-3mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	3mg	$63.0	2023-09-07
Life Chemicals	F6617-6106-4mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	4mg	$66.0	2023-09-07
Life Chemicals	F6617-6106-5mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	5mg	$69.0	2023-09-07
Life Chemicals	F6617-6106-10mg	N-(3,4-difluorophenyl)-2-[7,8-dimethyl-2-oxo-4-(thiophen-2-yl)-2,3-dihydro-1H-1,5-benzodiazepin-1-yl]acetamide	1359459-22-5	10mg	$79.0	2023-09-07